Cas no 1192999-22-6 (5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1192999-22-6
• MF: C₁₃H₁₂ClFN₂O
• MW: 266.698585510254
• MDL: MFCD16245330
• CID: 4685191
• Update Time: 2025-06-08

5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD16245330
• Inchi： 1S/C13H12ClFN2O/c1-2-4-12-11(8-18)13(14)17(16-12)10-6-3-5-9(15)7-10/h3,5-8H,2,4H2,1H3
• InChI Key： KHYKSMAPLKAULU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(CCC)=NN1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Topological Polar Surface Area: 34.9

Additional information on 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde (CAS No. 1192999-22-6)

5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde, identified by its CAS number 1192999-22-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a pyrazole core substituted with chloro, fluoro, and propyl groups, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this molecule contribute to its potential applications in the synthesis of bioactive molecules targeting various therapeutic pathways.

The pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of electron-withdrawing and electron-donating groups, such as the chloro and fluoro substituents, modulates the electronic properties of the molecule, enhancing its binding affinity and selectivity. Specifically, the chloro group at the 5-position of the pyrazole ring can participate in hydrogen bonding or halogen bonding interactions, while the fluoro group at the 3-position of the phenyl ring influences metabolic stability and lipophilicity.

The propyl side chain at the 3-position adds steric bulk to the molecule, which can be exploited to fine-tune receptor binding interactions. This structural feature is particularly relevant in designing molecules with improved pharmacokinetic profiles. The aldehyde functionality at the 4-position serves as a reactive handle for further derivatization, enabling the synthesis of more complex analogs through condensation reactions or nucleophilic additions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of virtual screening in identifying novel drug candidates. The structural features of 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde make it an attractive candidate for virtual screening against large databases of biological targets. Studies have demonstrated that pyrazole derivatives exhibit significant activity against enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drug development.

In particular, research has shown that compounds with a pyrazole core can inhibit cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. The presence of both chloro and fluoro substituents in this molecule may enhance its inhibitory activity against COX-2, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the propyl group may improve oral bioavailability by reducing metabolic clearance.

The aldehyde group in 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde also opens avenues for exploring new synthetic pathways. For instance, this compound can be used to synthesize Schiff bases by reacting with amines, which are known to exhibit diverse biological activities. Schiff base derivatives have shown potential as antimicrobial, antitumor, and anti-inflammatory agents, further expanding the therapeutic applications of this scaffold.

Another area of interest is the exploration of this compound as a precursor for more complex heterocyclic systems. By employing palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, researchers can introduce additional aryl or vinyl groups onto the pyrazole core. These modifications can lead to novel derivatives with enhanced pharmacological properties.

The impact of substituent effects on molecular properties has been extensively studied in recent years. The interplay between steric hindrance provided by the propyl group and electronic effects induced by the chloro and fluoro substituents can be fine-tuned to achieve desired pharmacokinetic profiles. For example, computational studies have suggested that optimal binding affinity often requires a balance between hydrophobicity and hydrogen bonding capabilities.

Furthermore, green chemistry principles have guided efforts to develop sustainable synthetic routes for this compound. Recent reports highlight the use of catalytic methods and solvent-free conditions to minimize waste generation while maintaining high yields. Such approaches align with global efforts to promote environmentally friendly pharmaceutical manufacturing processes.

The potential applications of 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde extend beyond traditional drug development. Its structural motif is also relevant in materials science, particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the pyrazole ring and aldehyde functionality can contribute to electron transport properties, making this compound a candidate for optoelectronic applications.

In conclusion, 5-Chloro-1-(3-fluorophenyl)-3-propyl-1H-pyrazole-4-carbaldehyde (CAS No. 1192999-22-6) represents a structurally interesting molecule with broad potential applications in pharmaceuticals and materials science. Its unique combination of substituents—chloro, fluoro, propyl—and functional groups—aldehyde—makes it a valuable scaffold for further chemical exploration. Ongoing research continues to uncover new synthetic strategies and biological activities associated with this compound, reinforcing its significance in modern chemical biology.